Cas no 1824272-66-3 ((4-Bromo-2-fluoro-3-methoxyphenyl)(methyl)sulfane)

• Product Name: (4-Bromo-2-fluoro-3-methoxyphenyl)(methyl)sulfane
• CAS No: 1824272-66-3
• MF: C₈H₈BrFOS
• MW: 251.115923881531
• CID: 5076341
• Update Time: 2023-08-25

(4-Bromo-2-fluoro-3-methoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-2-fluoro-3-methoxyphenyl)(methyl)sulfane

• Inchi： 1S/C8H8BrFOS/c1-11-8-5(9)3-4-6(12-2)7(8)10/h3-4H,1-2H3
• InChI Key： CCKKEGCBADRZBO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1OC)F)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 3.2
• Topological Polar Surface Area: 34.5